Cas no 1936656-82-4 (2-(oxolan-3-yl)thiolane-2-carbaldehyde)

• Product Name: 2-(oxolan-3-yl)thiolane-2-carbaldehyde
• CAS No: 1936656-82-4
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6138296
• PubChem ID: 130630801
• Update Time: 2025-10-19

2-(oxolan-3-yl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)thiolane-2-carbaldehyde
• EN300-1621303
• 1936656-82-4

• Inchi： 1S/C9H14O2S/c10-7-9(3-1-5-12-9)8-2-4-11-6-8/h7-8H,1-6H2
• InChI Key： SNYTWVPNPQHHQC-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)C1COCC1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-(oxolan-3-yl)thiolane-2-carbaldehyde

Professional Introduction to Compound with CAS No. 1936656-82-4 and Product Name: 2-(oxolan-3-yl)thiolane-2-carbaldehyde

2-(oxolan-3-yl)thiolane-2-carbaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1936656-82-4, represents a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular framework of 2-(oxolan-3-yl)thiolane-2-carbaldehyde consists of an oxolane ring linked to a thiolane moiety, both of which are functionalized with a formyl group at the 2-position. This structural configuration endows the compound with distinct chemical reactivity, enabling it to participate in various organic transformations that are pivotal for drug synthesis. The presence of both oxygen and sulfur atoms in the ring system introduces multiple sites for interaction with biological targets, which is a key consideration in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that modulate enzyme activity through precise targeting of active sites. The aldehyde functionality in 2-(oxolan-3-yl)thiolane-2-carbaldehyde provides a reactive handle for covalent bond formation, which is often employed in the design of protease inhibitors. Such inhibitors have shown promise in treating a variety of diseases, including cancer and inflammatory disorders, by disrupting critical enzymatic pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The oxolane and thiolane rings are known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics make them attractive for designing molecules that can traverse biological membranes efficiently while minimizing degradation by metabolic enzymes. Furthermore, the formyl group serves as a versatile pharmacophore, allowing for further derivatization to enhance binding affinity and selectivity against specific biological targets.

Recent studies have highlighted the role of 2-(oxolan-3-yl)thiolane-2-carbaldehyde in the development of antiviral agents. The compound's ability to interact with viral proteases has been explored as a means to inhibit replication processes in pathogens such as HIV and hepatitis C. By targeting these essential enzymes, researchers aim to develop treatments that can effectively suppress viral infections without causing significant side effects in host cells. Preliminary computational studies suggest that modifications to the oxolane and thiolane rings can fine-tune the compound's binding interactions, leading to more potent antiviral activity.

The synthesis of 2-(oxolan-3-yl)thiolane-2-carbaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include ring-closing metathesis, nucleophilic substitution, and oxidation reactions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability, which are critical factors for industrial applications. The use of chiral auxiliaries or catalysts ensures that the desired stereoisomer is obtained, which is often essential for biological activity.

The biological evaluation of 2-(oxolan-3-yl)thiolane-2-carbaldehyde has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its inhibitory effects on several enzymes implicated in cancer progression, including kinases and cyclases. These findings align with emerging research indicating that targeted inhibition of such enzymes can disrupt tumor growth and angiogenesis. Additionally, preclinical studies have explored its potential as an anti-inflammatory agent by modulating cytokine production pathways.

The compound's interaction with biological targets is further illuminated by spectroscopic and crystallographic analyses. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its molecular structure, while X-ray crystallography provides detailed insights into its binding mode within enzyme active sites. These structural determinations are crucial for rational drug design, enabling researchers to make informed modifications to enhance efficacy and reduce off-target effects.

The future prospects for 2-(oxolan-3-yl)thiolane-2-carbaldehyde are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its antimicrobial properties has shown encouraging results against resistant bacterial strains, highlighting its potential as an alternative treatment option. Moreover, its compatibility with biodegradable polymers makes it a candidate for drug delivery systems designed to improve bioavailability and targeted release.

In conclusion,2-(oxolan-3-yl)thiolane-2-carbaldehyde (CAS No. 1936656-82-4) stands as a testament to the innovative spirit of modern pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly play an important role in shaping the future landscape of medicinal biology.